({5-[1-(1H-1,2,3-benzotriazol-5-ylcarbonyl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)dimethylamine

• IUPAC Name: 2H-benzotriazol-5-yl-[4-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H24N8O/c1-24(2)11-16-21-22-17(25(16)3)12-6-8-26(9-7-12)18(27)13-4-5-14-15(10-13)20-23-19-14/h4-5,10,12H,6-9,11H2,1-3H3,(H,19,20,23)
• InChI Key: ZDAQTNJAPRMTMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)C3=CC4=NNN=C4C=C3)CN(C)C
• Molecular Formula: C18H24N8O
• Molecular Weight: 368.4 g/mol

Description

This section would typically introduce the compound's significance, focusing on its unique structural features, including the benzotriazole, piperidine, and triazole moieties, which are common in various pharmacological and material science applications due to their versatility and reactivity.

Synthesis Analysis

Studies on similar compounds reveal methods such as multi-step syntheses involving the formation of benzotriazole and piperidine derivatives followed by their functionalization to introduce triazole rings (Katritzky, Luo, & Cui, 1999). This approach could potentially be applied to synthesize the compound , adapting conditions to suit the specific functionalities and desired product.

Molecular Structure Analysis

Crystallographic studies on compounds with benzotriazole, piperidine, and triazole moieties offer insights into their molecular conformations, packing, and interactions. For example, compounds featuring these groups have been shown to crystallize in specific systems with detailed molecular geometry available, providing a basis for understanding the structural aspects of our compound of interest (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Chemical properties, such as reactivity with various reagents and participation in specific types of reactions, can be inferred from similar structural analogs. For instance, the benzotriazole moiety is known for its reactivity in substitution reactions, which could be relevant for further functionalization of the compound (Katritzky, Cui, Yang, & Steel, 1999).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystalline structure, can be closely related to the compound's molecular arrangement. Research on similar compounds provides valuable data on how structural variations can influence these properties, aiding in the prediction of the physical characteristics of our compound (Shawish et al., 2021).

Chemical Properties Analysis

The chemical behavior, including stability under various conditions and reactivity towards different classes of reagents, can be extrapolated from the known reactions of benzotriazole, piperidine, and triazole derivatives. Such compounds often exhibit a range of reactivities due to the presence of multiple functional groups, which can participate in numerous chemical transformations (Al-Hourani et al., 2016).

Mechanism of Action

While the specific mechanism of action for your compound is not known, benzotriazole is known to form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Safety and Hazards

Benzotriazole is labeled with the signal word “Warning” and has hazard statements H302, H319, H335, indicating that it is harmful if swallowed, causes serious eye irritation, and may cause respiratory irritation.